Cas no 885520-13-8 (3-Bromo-4-fluoro-6-nitro (1H)indazole)

3-Bromo-4-fluoro-6-nitro (1H)indazole structure
885520-13-8 structure
Product Name:3-Bromo-4-fluoro-6-nitro (1H)indazole
CAS No:885520-13-8
MF:C7H3BrFN3O2
MW:260.020023584366
CID:3152731
PubChem ID:24728289
Update Time:2025-04-21

3-Bromo-4-fluoro-6-nitro (1H)indazole Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-fluoro-6-nitro (1H)indazole
    • 3-Bromo-4-fluoro-6-nitro-1H-indazole
    • 3-bromo-4-fluoro-6-nitro-2H-indazole
    • 885520-13-8
    • Inchi: 1S/C7H3BrFN3O2/c8-7-6-4(9)1-3(12(13)14)2-5(6)10-11-7/h1-2H,(H,10,11)
    • InChI Key: DAOQXVOEFDRODE-UHFFFAOYSA-N
    • SMILES: BrC1=C2C(=CC(=CC2=NN1)[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 258.93927Da
  • Monoisotopic Mass: 258.93927Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 74.5Ų
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